Cas no 299933-32-7 (5-(3-Methylthiophen-2-yl)-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(3-Methylthiophen-2-yl)-1,3,4-thiadiazol-2-amine
• CAS No: 299933-32-7
• MF: C₇H₇N₃S₂
• MW: 197.280577898026
• MDL: MFCD11137537
• CID: 2114623
• Update Time: 2025-06-10

5-(3-Methylthiophen-2-yl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-methyl-2-thienyl)-1,3,4-Thiadiazol-2-amine
• 5-(3-methylthiophen-2-yl)-1,3,4-thiadiazol-2-amine
• STL371979
• 5-(3-Methylthiophen-2-yl)-1,3,4-thiadiazol-2-amine

• MDL： MFCD11137537
• Inchi： 1S/C7H7N3S2/c1-4-2-3-11-5(4)6-9-10-7(8)12-6/h2-3H,1H3,(H2,8,10)
• InChI Key： XJIWZELKTDPRIU-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C1=NN=C(N)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Topological Polar Surface Area: 108

Additional information on 5-(3-Methylthiophen-2-yl)-1,3,4-thiadiazol-2-amine

5-(3-Methylthiophen-2-yl)-1,3,4-thiadiazol-2-amine (CAS No. 299933-32-7): A Comprehensive Overview

5-(3-Methylthiophen-2-yl)-1,3,4-thiadiazol-2-amine (CAS No. 299933-32-7) is a unique compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of 1,3,4-thiadiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of a 3-methylthiophenyl substituent in the structure adds to its complexity and enhances its pharmacological profile.

The molecular structure of 5-(3-Methylthiophen-2-yl)-1,3,4-thiadiazol-2-amine is characterized by a thiadiazole ring fused with a thiophene moiety. The thiadiazole ring is a five-membered heterocyclic compound containing two nitrogen atoms and one sulfur atom, which imparts significant chemical stability and reactivity. The thiophene moiety, on the other hand, is a five-membered aromatic ring containing one sulfur atom, which contributes to the compound's overall hydrophobicity and electronic properties.

Recent studies have highlighted the potential of 5-(3-Methylthiophen-2-yl)-1,3,4-thiadiazol-2-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves the disruption of bacterial cell membranes, leading to cell death. This makes it a promising candidate for the development of new antibiotics to combat multidrug-resistant bacterial infections.

In addition to its antimicrobial properties, 5-(3-Methylthiophen-2-yl)-1,3,4-thiadiazol-2-amine has shown potential as an anticancer agent. Research conducted at the National Cancer Institute revealed that this compound selectively inhibits the growth of cancer cells while sparing normal cells. The mechanism behind this selective cytotoxicity is believed to involve the induction of apoptosis through the activation of caspase pathways. This property makes it an attractive lead compound for further drug development in oncology.

The pharmacokinetic properties of 5-(3-Methylthiophen-2-yl)-1,3,4-thiadiazol-2-amine have also been investigated in preclinical studies. These studies have shown that the compound has favorable oral bioavailability and a reasonable half-life in vivo. This suggests that it can be effectively administered orally and may have good therapeutic potential when formulated into drug products.

To further explore the therapeutic potential of 5-(3-Methylthiophen-2-yl)-1,3,4-thiadiazol-2-amine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating various bacterial infections and cancer types. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses.

The synthesis of 5-(3-Methylthiophen-2-yl)-1,3,4-thiadiazol-2-amine has been optimized using modern synthetic methods to ensure high yield and purity. The synthetic route typically involves the condensation of 2-aminothiophene with 5-chloroacetyl chloride followed by cyclization with thiourea. This multi-step process has been refined to minimize by-products and improve overall efficiency.

In conclusion, 5-(3-Methylthiophen-2-yl)-1,3,4-thiadiazol-2-amine (CAS No. 299933-32-7) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique molecular structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an important role in advancing treatments for bacterial infections and cancer.